3-(4-Benzyl-2-bromophenoxy)piperidine hydrochloride
Overview
Description
3-(4-Benzyl-2-bromophenoxy)piperidine hydrochloride (3-BPPH) is a synthetic, organic compound with a molecular formula of C14H20BrClNO. It is a white crystalline powder with a melting point of 152-154°C. 3-BPPH has a wide range of applications in pharmaceutical and chemical research, including as a reagent in organic synthesis, a catalyst in chemical reactions, and an inhibitor in biochemical studies.
Scientific Research Applications
Nucleophilic Aromatic Substitution Reactions
Research on piperidine compounds, such as the study by Pietra and Vitali (1972), explores nucleophilic aromatic substitution reactions which are fundamental in organic chemistry and pharmaceutical research. These reactions are crucial for synthesizing various bioactive molecules, including potential therapeutic agents [F. Pietra, D. Vitali, 1972].
DNA Binding and Fluorescence
Compounds with piperidine structures, similar to Hoechst 33258 and its analogues, are known for their ability to bind to DNA, particularly at AT-rich regions. This property is utilized in biological and medical research for DNA staining, facilitating the visualization of cellular structures under fluorescence microscopy [U. Issar, R. Kakkar, 2013].
Enzyme Inhibition for Therapeutic Applications
Inhibition of specific enzymes, such as Aldo-Keto Reductase (AKR) 1C3, is a research area where compounds with piperidine derivatives could play a role. Such inhibitors are explored for their therapeutic potential against various cancers and hormonal disorders. The specificity and potency of these inhibitors are critical for their effectiveness and selectivity in targeting diseases [T. Penning, 2017].
properties
IUPAC Name |
3-(4-benzyl-2-bromophenoxy)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrNO.ClH/c19-17-12-15(11-14-5-2-1-3-6-14)8-9-18(17)21-16-7-4-10-20-13-16;/h1-3,5-6,8-9,12,16,20H,4,7,10-11,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSYAKSMEVJKRRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC2=C(C=C(C=C2)CC3=CC=CC=C3)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220017-31-1 |
Source
|
| Record name | Piperidine, 3-[2-bromo-4-(phenylmethyl)phenoxy]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220017-31-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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